Cas no 832728-37-7 (N-(5-chloro-2-methylphenyl)-2-4-(4-methylbenzenesulfonyl)piperazin-1-ylacetamide)

N-(5-chloro-2-methylphenyl)-2-[4-(4-methylbenzenesulfonyl)piperazin-1-yl]acetamide is a synthetic organic compound featuring a chloro-methylphenyl acetamide core linked to a methylbenzenesulfonyl-substituted piperazine moiety. This structure confers potential bioactivity, particularly in pharmaceutical or agrochemical applications, due to its dual functional groups. The chloro and methylphenyl groups enhance lipophilicity, while the sulfonyl-piperazine segment may improve solubility and binding affinity. Its well-defined molecular architecture allows for precise interactions with biological targets, making it a candidate for further research in drug discovery or chemical synthesis. The compound's stability and synthetic accessibility further support its utility in exploratory studies.
N-(5-chloro-2-methylphenyl)-2-4-(4-methylbenzenesulfonyl)piperazin-1-ylacetamide structure
832728-37-7 structure
Product Name:N-(5-chloro-2-methylphenyl)-2-4-(4-methylbenzenesulfonyl)piperazin-1-ylacetamide
CAS No:832728-37-7
MF:C20H24ClN3O3S
MW:421.94086265564
CID:3139679
PubChem ID:2162486
Update Time:2025-10-22

N-(5-chloro-2-methylphenyl)-2-4-(4-methylbenzenesulfonyl)piperazin-1-ylacetamide Chemical and Physical Properties

Names and Identifiers

    • <br>N-(5-Chloro-2-methyl-phenyl)-2-[4-(toluene-4-sulfonyl)-piperazin-1-yl]-acet amide
    • N-(5-chloro-2-methylphenyl)-2-[4-(4-methylphenyl)sulfonylpiperazin-1-yl]acetamide
    • N-(5-chloro-2-methylphenyl)-2-{4-[(4-methylphenyl)sulfonyl]-1-piperazinyl}acetamide
    • F3230-0114
    • AKOS002266454
    • STK298910
    • 832728-37-7
    • N-(5-chloro-2-methylphenyl)-2-[4-(4-methylbenzenesulfonyl)piperazin-1-yl]acetamide
    • N~1~-(5-CHLORO-2-METHYLPHENYL)-2-{4-[(4-METHYLPHENYL)SULFONYL]PIPERAZINO}ACETAMIDE
    • N-(5-chloro-2-methylphenyl)-2-(4-tosylpiperazin-1-yl)acetamide
    • AP-124/43383584
    • N-(5-chloro-2-methylphenyl)-2-{4-[(4-methylphenyl)sulfonyl]piperazin-1-yl}acetamide
    • Z31013668
    • N-(5-chloro-2-methylphenyl)-2-4-(4-methylbenzenesulfonyl)piperazin-1-ylacetamide
    • Inchi: 1S/C20H24ClN3O3S/c1-15-3-7-18(8-4-15)28(26,27)24-11-9-23(10-12-24)14-20(25)22-19-13-17(21)6-5-16(19)2/h3-8,13H,9-12,14H2,1-2H3,(H,22,25)
    • InChI Key: PQLCPIHFIZCBHS-UHFFFAOYSA-N
    • SMILES: ClC1C=CC(C)=C(C=1)NC(CN1CCN(CC1)S(C1C=CC(C)=CC=1)(=O)=O)=O

Computed Properties

  • Exact Mass: 421.1226905Da
  • Monoisotopic Mass: 421.1226905Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 28
  • Rotatable Bond Count: 5
  • Complexity: 623
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.1
  • Topological Polar Surface Area: 78.1Ų

N-(5-chloro-2-methylphenyl)-2-4-(4-methylbenzenesulfonyl)piperazin-1-ylacetamide Pricemore >>

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Additional information on N-(5-chloro-2-methylphenyl)-2-4-(4-methylbenzenesulfonyl)piperazin-1-ylacetamide

Recent Advances in the Study of N-(5-chloro-2-methylphenyl)-2-4-(4-methylbenzenesulfonyl)piperazin-1-ylacetamide (CAS: 832728-37-7)

N-(5-chloro-2-methylphenyl)-2-4-(4-methylbenzenesulfonyl)piperazin-1-ylacetamide (CAS: 832728-37-7) is a compound of significant interest in the field of chemical biology and pharmaceutical research. Recent studies have explored its potential as a therapeutic agent, particularly focusing on its pharmacological properties and mechanisms of action. This research brief aims to summarize the latest findings related to this compound, providing insights into its applications and future directions in drug development.

The compound has been identified as a promising candidate for targeting specific biological pathways, with recent research highlighting its role in modulating enzyme activity and receptor interactions. Studies have demonstrated its efficacy in preclinical models, suggesting potential applications in treating various diseases, including inflammatory disorders and certain types of cancer. The molecular structure of N-(5-chloro-2-methylphenyl)-2-4-(4-methylbenzenesulfonyl)piperazin-1-ylacetamide allows for selective binding to key proteins, making it a valuable tool for further investigation.

One of the key findings from recent research is the compound's ability to inhibit specific signaling pathways involved in disease progression. For instance, a 2023 study published in the Journal of Medicinal Chemistry reported that the compound effectively suppressed the activation of NF-κB, a transcription factor linked to inflammation and cancer. This suggests that N-(5-chloro-2-methylphenyl)-2-4-(4-methylbenzenesulfonyl)piperazin-1-ylacetamide could serve as a lead compound for developing anti-inflammatory and anti-cancer therapies.

In addition to its therapeutic potential, the compound has also been studied for its pharmacokinetic properties. Recent investigations have focused on its bioavailability, metabolism, and toxicity profiles. A 2022 study in Drug Metabolism and Disposition revealed that the compound exhibits favorable pharmacokinetic characteristics, including moderate plasma stability and low cytotoxicity, which are essential for further clinical development.

Despite these promising results, challenges remain in optimizing the compound's efficacy and safety. Researchers are currently exploring structural modifications to enhance its selectivity and reduce potential side effects. Collaborative efforts between academic institutions and pharmaceutical companies are underway to advance the compound into clinical trials, with the goal of translating these findings into viable therapeutic options.

In conclusion, N-(5-chloro-2-methylphenyl)-2-4-(4-methylbenzenesulfonyl)piperazin-1-ylacetamide (CAS: 832728-37-7) represents a promising area of research in chemical biology and drug discovery. Its unique pharmacological properties and potential applications in treating complex diseases make it a compound of great interest. Continued research and development efforts will be crucial in unlocking its full therapeutic potential and addressing the remaining challenges in its clinical translation.

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